4-[[(E)-3-(2-furanyl)-2-methylprop-2-enylidene]amino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione

Specification

• Molecular Formula: C15H13N5OS
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 4-[(E)-[(E)-3-(furan-2-yl)-2-methylprop-2-enylidene]amino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C15H13N5OS/c1-11(9-13-3-2-8-21-13)10-17-20-14(18-19-15(20)22)12-4-6-16-7-5-12/h2-10H,1H3,(H,19,22)/b11-9+,17-10+
• Standard InChI Key: XYJSWBOEIHUVAF-ATELFFGISA-N
• Isomeric SMILES: C/C(=C\C1=CC=CO1)/C=N/N2C(=NNC2=S)C3=CC=NC=C3
• Canonical SMILES: CC(=CC1=CC=CO1)C=NN2C(=NNC2=S)C3=CC=NC=C3

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 4-[(E)-[(E)-3-(furan-2-yl)-2-methylprop-2-enylidene]amino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione, reflects its intricate structure. Its molecular formula is C₁₅H₁₃N₅OS, with a molecular weight of 311.4 g/mol. The structure comprises:

• A 1,2,4-triazole-5-thione backbone.

• A pyridin-4-yl substituent at position 3.

• An (E)-3-(2-furanyl)-2-methylprop-2-enylidene group at position 4, forming a conjugated Schiff base with the triazole ring.

The stereochemistry is defined by the (E,E) configuration of the propenylidene and imine double bonds, as indicated by the InChI string:
InChI=1S/C15H13N5OS/c1-11(9-13-3-2-8-21-13)10-17-20-14(18-19-15(20)22)12-4-6-16-7-5-12/h2-10H,1H3,(H,19,22)/b11-9+,17-10+.

Spectroscopic and Crystallographic Data

While crystallographic data for this specific compound are unavailable, analogous triazole-thiones exhibit planar triazole rings with dihedral angles <10° between substituents. The thione group at position 5 contributes to a resonance-stabilized system, enhancing stability. Fourier-transform infrared (FTIR) spectroscopy of related compounds shows characteristic N–H stretches (~3400 cm⁻¹), C=S stretches (~1250 cm⁻¹), and aromatic C=C vibrations (~1600 cm⁻¹). Nuclear magnetic resonance (NMR) data for similar derivatives reveal pyridinyl protons as doublets (δ 8.5–8.7 ppm) and furanyl protons as multiplet signals (δ 6.3–7.4 ppm).

Synthesis and Reaction Pathways

Synthetic Methodology

The compound is synthesized via a Schiff base condensation between 4-amino-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione and (E)-3-(2-furanyl)-2-methylpropanal, as inferred from analogous protocols. Key steps include:

• Refluxing the aminotriazole (0.01 mol) with the aldehyde (0.01 mol) in dimethylformamide (DMF) under acidic catalysis (glacial acetic acid).

• Cooling the reaction mixture to precipitate the product.

• Recrystallization from ethanol to purify the compound.

Typical yields for similar reactions range from 50–66%, with melting points between 270–290°C.

Reaction Mechanism

The formation involves nucleophilic attack by the triazole’s primary amine on the aldehyde’s carbonyl carbon, followed by dehydration to generate the imine (Schiff base). The (E) configuration is favored due to steric hindrance between the methyl group and furan ring.

Physicochemical Properties

Solubility and Stability

The compound exhibits poor aqueous solubility (5.7 µg/mL at pH 7.4), attributed to its hydrophobic furanyl and pyridinyl groups. It is stable under ambient conditions but may degrade under strong acidic or basic environments due to hydrolysis of the thione or imine groups.

Property	Value	Source
Molecular Weight	311.4 g/mol
Solubility (pH 7.4)	5.7 µg/mL
Predicted LogP	2.8